Cas no 62037-55-2 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4-hydroxy-3-methylphenyl)azo]-, disodium salt(9CI))

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4-hydroxy-3-methylphenyl)azo]-, disodium salt(9CI)
• CAS No: 62037-55-2
• MF: C₂₈H₂₂N₄Na₂O₈S₂
• MW: 652.605825901031
• CID: 525765
• Update Time: 2026-04-29

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4-hydroxy-3-methylphenyl)azo]-, disodium salt(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4-hydroxy-3-methylphenyl)azo]-, disodium salt(9CI)
• disodium 4,4'-bis[(4-hydroxy-3-methylphenyl)azo]stilbene-2,2'-disulphonate
• Disodium 4,4'-bis((4-hydroxy-3-methylphenyl)azo)stilbene-2,2'-disulphonate
• disodium 5-[(2E)-2-(3-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazino]-2-[(E)-2-{4-[(2Z)-2-(3-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazino]-2-sulfonatophenyl}ethenyl]benzenesulfonate

Computed Properties

• Exact Mass: 652.06766

Experimental Properties

• PSA: 204.3